Cas no 2229506-65-2 (N-methyl-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropan-1-amine
• CAS No: 2229506-65-2
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 6035810
• PubChem ID: 165864316
• Update Time: 2025-06-13

N-methyl-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropan-1-amine
• N-methyl-1-[(4,5,6,7-tetrahydro-1H-indol-2-yl)methyl]cyclopropan-1-amine
• EN300-1754730
• 2229506-65-2

• Inchi： 1S/C13H20N2/c1-14-13(6-7-13)9-11-8-10-4-2-3-5-12(10)15-11/h8,14-15H,2-7,9H2,1H3
• InChI Key： NAUYJSFZZQRLOG-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2=CC3CCCCC=3N2)CC1

Computed Properties

• Exact Mass: 204.162648646g/mol
• Monoisotopic Mass: 204.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.8Ų

Additional information on N-methyl-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropan-1-amine

Comprehensive Analysis of N-methyl-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropan-1-amine (CAS No. 2229506-65-2)

N-methyl-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropan-1-amine (CAS No. 2229506-65-2) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. Its molecular framework combines a cyclopropane ring with a tetrahydroindole moiety, making it a subject of interest for drug discovery and neurochemical studies. Researchers are particularly intrigued by its potential interactions with neurotransmitter receptors, a hot topic in contemporary neuroscience.

The compound's synthetic pathway and structure-activity relationship (SAR) have become frequent search queries among chemists, reflecting the growing demand for innovative small molecules in central nervous system (CNS) drug development. With the rise of AI-assisted molecular design, compounds like N-methyl-1-(4,5,6,7-tetrahydro-1H-indol-2-yl)methylcyclopropan-1-amine are being reevaluated through computational models to predict their bioavailability and blood-brain barrier permeability.

Recent discussions in scientific forums have highlighted its potential as a scaffold for kinase inhibitors, aligning with the current trend of targeted cancer therapies. The methylcyclopropylamine component has drawn parallels to known MAO inhibitors, though its exact pharmacological profile remains under investigation. This ambiguity has made it a recurring subject in medicinal chemistry Q&A platforms.

From a green chemistry perspective, synthetic approaches to this compound are being optimized to reduce environmental impact—a concern frequently raised in pharmaceutical industry searches. The tetrahydroindole core structure shares similarities with several natural alkaloids, making it relevant to researchers studying plant-derived bioactive compounds.

Analytical challenges surrounding this molecule, particularly its chiral separation and stereochemical stability, have become popular technical questions in chromatography forums. The presence of both basic amine and aromatic heterocycle functionalities creates unique pH-dependent solubility characteristics that are crucial for formulation scientists.

In computational drug discovery circles, the compound's molecular descriptors (such as logP and polar surface area) are frequently analyzed against Lipinski's rule of five, reflecting the pharmaceutical industry's focus on drug-likeness prediction. Its structural novelty continues to inspire patent applications in the CNS therapeutic space.

The scientific community remains particularly interested in the metabolic fate of this compound, with in vitro ADME studies being a common search term. Its potential prodrug derivatives are also under exploration, addressing the persistent challenge of oral bioavailability enhancement in modern drug development.

As preclinical research progresses, the compound's toxicological profile and therapeutic window are becoming key discussion points in pharmacology networks. The integration of machine learning in predicting its off-target effects represents the cutting edge of computational toxicology applications.

With the increasing importance of structure-based drug design, the crystal structure determination of this molecule and its protein-ligand interactions have emerged as significant research directions. These aspects frequently appear in searches related to fragment-based drug discovery methodologies.

The compound's relevance extends to chemical biology studies, where its potential as a molecular probe for investigating neurological pathways is being explored. This aligns with current trends in precision medicine approaches for neurodegenerative disorders.